Methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-4-carboxylate 2-chloro-2,2-difluoroacetate

• IUPAC Name: 2-chloro-2,2-difluoroacetic acid;methyl 2-[chloro(difluoro)methyl]-1H-benzimidazole-4-carboxylate
• InChI: InChI=1S/C10H7ClF2N2O2.C2HClF2O2/c1-17-8(16)5-3-2-4-6-7(5)15-9(14-6)10(11,12)13;3-2(4,5)1(6)7/h2-4H,1H3,(H,14,15);(H,6,7)
• InChI Key: UGBLVNURCQHHDL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)NC(=N2)C(F)(F)Cl.C(=O)(C(F)(F)Cl)O
• Molecular Formula: C12H8Cl2F4N2O4
• Molecular Weight: 391.10 g/mol

Description

Methyl 2-(chlorodifluoromethyl)-1H-benzo[d]imidazole-4-carboxylate 2-chloro-2,2-difluoroacetate is a useful research compound. Its molecular formula is C12H8Cl2F4N2O4 and its molecular weight is 391.1. The purity is usually 95%.
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Mechanism of Action

Target of Action

It is known that the compound can be used to prepare difluoroacetic acid ester , which is primarily used as an intermediate in the production of pharmaceuticals, pesticides, and fluorinated fine chemicals .

Mode of Action

It’s known that the compound interacts with its targets through its chemical structure, particularly the presence of the chlorodifluoromethyl group and the benzimidazole moiety . These groups may interact with biological targets, leading to changes in their function.

Biochemical Pathways

Given its use as an intermediate in the production of various pharmaceuticals and pesticides , it can be inferred that the compound may influence a variety of biochemical pathways depending on the specific end product it is used to synthesize.

Result of Action

Given its use as an intermediate in the synthesis of various pharmaceuticals and pesticides , the compound’s action could result in a wide range of effects depending on the specific end product it is used to synthesize.

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the compound’s stability could be affected by factors such as temperature, pH, and the presence of other chemicals. Its efficacy could be influenced by the specific biological environment in which it is used, including the presence of other molecules, the pH of the environment, and the temperature .